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Compound of Interest

Compound Name: Benzene, 1-butyl-4-methoxy-

Cat. No.: B097505 Get Quote

A focus on 4-tert-butylanisole, a commercially significant isomer of Benzene, 1-butyl-4-
methoxy-

This technical guide explores the potential industrial applications of butylated methoxybenzene

derivatives, with a specific focus on 4-tert-butylanisole. While information regarding the specific

industrial uses of Benzene, 1-butyl-4-methoxy- is limited in publicly available literature, its

structural isomer, 4-tert-butylanisole, is a compound with significant commercial relevance. This

document is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the applications, synthesis, and key properties of this

important chemical intermediate.

Introduction to Butylated Methoxybenzenes
Butylated methoxybenzenes are a class of organic compounds characterized by a benzene

ring substituted with both a butyl group and a methoxy group. The specific isomer, Benzene, 1-
butyl-4-methoxy-, has the CAS number 18272-84-9. However, its isomer, 4-tert-butylanisole

(CAS No: 5396-38-3), is more widely documented in terms of industrial use.[1] This guide will

primarily focus on 4-tert-butylanisole as a representative compound of this class with

established industrial significance.

Key Industrial Applications of 4-tert-butylanisole
4-tert-butylanisole is a versatile molecule with applications spanning several industries,

primarily due to its unique combination of aromatic and ether functionalities.
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2.1. Flavor and Fragrance Industry:

With its distinct aromatic properties, 4-tert-butylanisole is utilized as a fragrance ingredient in a

variety of consumer products.[2] It possesses a pleasant, sweet, and floral odor, making it a

valuable component in the formulation of perfumes, cosmetics, and personal care products.[2]

2.2. Chemical Synthesis Intermediate:

A significant application of 4-tert-butylanisole is its role as a reactant in organic synthesis. It is

notably used in the nucleophilic substitution of para-substituted phenol ethers.[1][3] This

reactivity, often in the presence of a hypervalent iodine compound, is crucial for the synthesis of

more complex organic molecules.[1][3]

2.3. Pharmaceutical Industry:

In the pharmaceutical sector, 4-tert-butylanisole serves as a key intermediate in the synthesis

of various active pharmaceutical ingredients (APIs).[2] Its structural motif can be found in a

range of therapeutic agents, and its reactivity allows for its incorporation into larger, more

complex drug molecules.

2.4. Solvent Applications:

Due to its chemical properties, 4-tert-butylanisole also finds use as a solvent in various

industrial processes.[2] These applications include its use in the formulation of paints, coatings,

adhesives, and cleaning agents.[2]

Quantitative Data Presentation
The following table summarizes the key physical and chemical properties of 4-tert-butylanisole.
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Property Value Reference

Molecular Formula C11H16O

Molecular Weight 164.24 g/mol

CAS Number 5396-38-3

Appearance
Clear colorless to slightly

yellow liquid
[3][4]

Density 0.938 g/mL at 25 °C

Melting Point 18 °C [3][4]

Boiling Point
80 °C at 1.5 mmHg; 220.3 °C

at 760 mmHg
[3]

Flash Point 201 °F (94 °C) [4]

Refractive Index n20/D 1.503 [3]

Solubility
Insoluble in water; soluble in

organic solvents

Experimental Protocols
4.1. Synthesis of 4-tert-butylanisole

A common laboratory-scale synthesis of 4-tert-butylanisole involves the Williamson ether

synthesis, starting from 4-tert-butylphenol.

Materials:

4-tert-butylphenol (15.0 g)

Acetone (100 ml)

Methyl iodide (37.5 ml)

Potassium carbonate (83.0 g)
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Diethyl ether

Procedure:

Dissolve 15.0 g of 4-tert-butylphenol in 100 ml of acetone in a round-bottom flask.

Add 37.5 ml of methyl iodide and 83.0 g of potassium carbonate to the solution.

Heat the reaction mixture at reflux for 20 hours.

After cooling, filter the reaction mixture to remove the solid potassium carbonate.

Concentrate the filtrate under reduced pressure to remove the acetone.

Add diethyl ether to the residue to precipitate any remaining insoluble materials and filter

again.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the residue by vacuum distillation to yield the final product, 4-tert-butylanisole (15.5 g).

[5]

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Synthesis of 4-tert-butylanisole via Williamson Ether Synthesis.
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Caption: Role of 4-tert-butylanisole in Nucleophilic Substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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